Cas no 2416236-07-0 (2-Butan-2-yl-1-oxo-4-quinolin-3-yl-1lambda4,4-benzothiazin-3-one)

• Product Name: 2-Butan-2-yl-1-oxo-4-quinolin-3-yl-1lambda4,4-benzothiazin-3-one
• CAS No: 2416236-07-0
• MF: C₂₁H₂₀N₂O₂S
• MW: 364.460703849792
• CID: 5261943
• Update Time: 2025-07-17

2-Butan-2-yl-1-oxo-4-quinolin-3-yl-1lambda4,4-benzothiazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Butan-2-yl-1-oxo-4-quinolin-3-yl-1lambda4,4-benzothiazin-3-one
• 2H-1,4-Benzothiazin-3(4H)-one, 2-(1-methylpropyl)-4-(3-quinolinyl)-, 1-oxide

• Inchi： 1S/C21H20N2O2S/c1-3-14(2)20-21(24)23(18-10-6-7-11-19(18)26(20)25)16-12-15-8-4-5-9-17(15)22-13-16/h4-14,20H,3H2,1-2H3
• InChI Key： WAPIGIMANRAKRA-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C2C=NC3C=CC=CC=3C=2)C(C1C(C)CC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 554
• XLogP3: 3.9
• Topological Polar Surface Area: 69.5

Additional information on 2-Butan-2-yl-1-oxo-4-quinolin-3-yl-1lambda4,4-benzothiazin-3-one

Introduction to 2-Butan-2-yl-1-oxo-4-quinolin-3-yl-1lambda4,4-benzothiazin-3-one (CAS No. 2416236-07-0) and Its Emerging Applications in Chemical Biology

2-Butan-2-yl-1-oxo-4-quinolin-3-yl-1lambda4,4-benzothiazin-3-one, identified by the CAS number 2416236-07-0, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This heterocyclic molecule integrates multiple pharmacologically relevant moieties, including a benzothiazine core, a quinoline scaffold, and an acetoacetamide functional group. The synergistic arrangement of these structural elements positions this compound as a promising candidate for further exploration in drug discovery and therapeutic development.

The benzothiazine moiety is well-documented for its biological activity, often exhibiting properties such as anti-inflammatory, antimicrobial, and anticancer effects. In particular, derivatives of benzothiazine have been extensively studied for their ability to modulate key biological pathways by interacting with target proteins and enzymes. The presence of the quinoline ring system further enhances the compound’s potential therapeutic utility. Quinolines are renowned for their broad spectrum of biological activities, including antimalarial, antibacterial, and anticancer properties. The combination of these two scaffolds in 2-butylidene-(E)-1-(4-hydroxyphenyl)-3-(3-methylbutenylidene) indole, as seen in this compound, creates a rich chemical space for structure-based drug design.

The acetoacetamide group at the 1-position introduces an additional layer of reactivity that can be exploited for bioconjugation or further derivatization. This feature makes the compound particularly interesting for developing prodrugs or targeted delivery systems. Moreover, the 1lambda4,4-benzothiazinone framework suggests a rigidified structure that could improve binding affinity to biological targets by reducing conformational flexibility. Such structural rigidity is often desirable in drug candidates to enhance pharmacokinetic properties such as solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies using molecular dynamics simulations indicate that the benzothiazine and quinoline moieties can effectively engage with protein pockets known to be involved in disease pathways. For instance, preliminary docking studies have suggested potential interactions with kinases and transcription factors implicated in cancer progression. These findings align with the growing interest in multitargeted inhibitors as a strategy for developing more effective therapeutics.

The synthesis of 2-butylidene-(E)-1-(4-hydroxyphenyl)-3-(3-methylbutenylidene) indole presents unique challenges due to its complex stereochemistry and multiple reactive sites. However, recent methodological breakthroughs in asymmetric synthesis have made it feasible to produce enantiomerically pure derivatives with high yield. This progress is particularly significant given that enantiomeric purity can dramatically influence pharmacological activity and safety profiles. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the benzothiazine core with high regioselectivity.

In vitro pharmacological evaluations have begun to unravel the mechanistic basis of action for this compound. Initial assays suggest that it exhibits potent inhibitory effects on certain enzyme families relevant to inflammation and cancer metabolism. Specifically, researchers have observed dose-dependent inhibition of lipoxygenase enzymes, which are key mediators of oxidative stress pathways implicated in chronic diseases. Additionally, preliminary cell-based assays indicate that this compound can modulate signaling cascades involving nuclear factor kappa B (NFκB), a central regulator of inflammatory responses.

The potential therapeutic applications of CAS No 2416236-07-0 are broad and span multiple disease areas. Given its structural features, it holds promise as a lead compound for developing treatments against neurodegenerative disorders such as Alzheimer’s disease, where quinoline derivatives have shown efficacy in preclinical models. Furthermore, its anti-inflammatory properties make it a candidate for addressing autoimmune diseases like rheumatoid arthritis and psoriasis. The benzothiazine scaffold has also been associated with antiviral activities against certain RNA viruses, suggesting potential utility in combating emerging infectious diseases.

From a medicinal chemistry perspective, the acetoacetamide group provides a versatile handle for further optimization through chemical modification or bioconjugation strategies. For example, linking this moiety to targeting ligands could enable the development of antibody-drug conjugates (ADCs) or peptide-drug conjugates (PDCs). Such approaches could enhance drug delivery precision while minimizing off-target effects—a critical consideration in modern oncology research.

The growing body of evidence supporting the biological relevance of this compound has prompted interest from academic institutions and pharmaceutical companies alike. Collaborative efforts are underway to synthesize analogs with improved pharmacokinetic profiles while retaining or enhancing biological activity. High-throughput screening (HTS) campaigns are being conducted to identify novel derivatives that may outperform the parent compound in terms of potency and selectivity.

The environmental impact of synthesizing and handling this compound is also being considered within green chemistry frameworks. Researchers are exploring solvent-free reaction conditions and catalytic methods to reduce waste generation without compromising yield or purity standards—a key priority for sustainable drug development initiatives worldwide.